Cas no 1310416-64-8 (3-Ethoxy-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Ethoxy-5-(trifluoromethyl)benzaldehyde
• CAS No: 1310416-64-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD19105394
• CID: 4764534
• Update Time: 2026-02-26

3-Ethoxy-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-(trifluoromethyl)benzaldehyde
• Z0080

• MDL： MFCD19105394
• Inchi： 1S/C10H9F3O2/c1-2-15-9-4-7(6-14)3-8(5-9)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： SVBGXSKCGXZSES-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(C=1)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Ethoxy-5-(trifluoromethyl)benzaldehyde

Comprehensive Analysis of 3-Ethoxy-5-(trifluoromethyl)benzaldehyde (CAS No. 1310416-64-8): Properties, Applications, and Industry Trends

3-Ethoxy-5-(trifluoromethyl)benzaldehyde (CAS No. 1310416-64-8) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This fluorinated benzaldehyde derivative exhibits unique physicochemical properties due to its trifluoromethyl (-CF3) and ethoxy (-OCH2CH3) functional groups, making it a valuable intermediate in synthetic chemistry. With a molecular formula of C10H9F3O2, this compound demonstrates remarkable stability and reactivity patterns that align with modern green chemistry principles.

The growing demand for fluorinated building blocks in drug discovery has positioned 3-Ethoxy-5-(trifluoromethyl)benzaldehyde as a key material for developing bioactive molecules. Recent studies highlight its utility in creating selective enzyme inhibitors and metabolic stabilizers, particularly in cardiovascular and neurological research. The compound's electron-withdrawing trifluoromethyl group enhances its role in structure-activity relationship (SAR) studies, addressing current challenges in drug bioavailability optimization.

From a synthetic perspective, CAS 1310416-64-8 serves as a versatile precursor for heterocyclic compound synthesis. Its aldehyde functionality allows for diverse transformations including condensation reactions, reductive amination, and nucleophilic additions. Industry reports indicate increasing applications in developing crop protection agents, where its structural features contribute to improved pest resistance management and environmental persistence characteristics.

Quality specifications for 3-Ethoxy-5-(trifluoromethyl)benzaldehyde typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals. Advanced analytical techniques like GC-MS, NMR spectroscopy, and HPLC-UV are employed for characterization. The compound's storage stability under inert atmosphere at 2-8°C makes it suitable for long-term research projects, addressing common concerns about chemical degradation in medicinal chemistry workflows.

Emerging applications in material science have expanded the utility of this compound beyond traditional domains. Researchers are exploring its incorporation into liquid crystal formulations and organic electronic materials, capitalizing on its polarizability and thermal stability. These developments align with global trends toward functional materials for energy-efficient technologies and optoelectronic devices.

Regulatory compliance for CAS 1310416-64-8 follows standard chemical safety protocols, with proper handling requiring personal protective equipment (PPE) including gloves and safety goggles. While not classified as hazardous under current GHS criteria, appropriate ventilation systems are recommended during large-scale operations. The compound's environmental fate has been studied through biodegradation assays, showing moderate persistence with low bioaccumulation potential.

Market analysis reveals steady growth in demand for 3-Ethoxy-5-(trifluoromethyl)benzaldehyde, particularly from contract research organizations (CROs) and specialty chemical manufacturers. Current research focuses on developing more efficient synthetic routes to improve yield and reduce process waste, responding to industry needs for cost-effective production methods. These advancements support the compound's role in structure-based drug design and fragment-based screening platforms.

Future prospects for CAS 1310416-64-8 appear promising, with potential applications in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. The compound's balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly valuable for addressing blood-brain barrier penetration challenges in CNS drug discovery. Ongoing studies are investigating its utility in metal-catalyzed coupling reactions and photoredox transformations, expanding the synthetic toolbox for medicinal chemists.